Cas no 1057090-00-2 (3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-)
1057090-00-2 structure
Product Name:3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-
CAS No:1057090-00-2
MF:C18H12F3N3O
MW:343.302594184875
CID:97858
PubChem ID:53431963
Update Time:2025-04-18
3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-
- N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-3-Pyridinecarboxamide
- N-pyridin-2-yl-5-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide
- N-(PYRIDIN-2-YL)-5-[3-(TRIFLUOROMETHYL)PHENYL]PYRIDINE-3-CARBOXAMIDE
- 1057090-00-2
- DTXSID00700432
- FT-0722202
-
- Inchi: 1S/C18H12F3N3O/c19-18(20,21)15-5-3-4-12(9-15)13-8-14(11-22-10-13)17(25)24-16-6-1-2-7-23-16/h1-11H,(H,23,24,25)
- InChI Key: RRRXOPDNVYLSKS-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1C=NC=C(C(NC2C=CC=CN=2)=O)C=1)(F)F
Computed Properties
- Exact Mass: 343.09336
- Monoisotopic Mass: 343.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.9A^2
- XLogP3: 3.5
Experimental Properties
- PSA: 54.88
- LogP: 4.79870
3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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